Cas no 487-06-9 (Citropten)

Citropten (5,7-dimethoxycoumarin) is a coumarin isolated from bergamot oil Conclusion: citropten (5,7-dimethoxycoumarin) has antiproliferative activity against A2058 human melanoma cell line

Citropten structure

Product Name:Citropten

CAS No:487-06-9

Molecular Formula:C₁₁H₁₀O₄

Molecular Weight:206.1947

MDL:MFCD00006870

CID:37718

PubChem ID:2775

Citropten Properties

Names and Identifiers

- 5,7-Dimethoxycoumarin
- 2H-1-Benzopyran-2-one, 5,7-dimethoxy-
- 5,7-dimethoxy-2h-1-benzopyran-2-on
- 5,7-Dimethoxy-2H-chromen-2-one
- 5,7-dimethoxy-coumari
- 5,7-dimethyloxy-2H-1-benzopyran-2-one
- Citraptene
- Coumarin, 5,7-dimethoxy-
- 5,7-DIMETHOXY-CHROMEN-2-ONE
- Citropten
- 5,7-dimethoxychromen-2-one
- CITROPTEN(P) PrintBack
- METHYL-7-ETHOXYCOUMARIN, 4-(AS) PrintBack
- Limettin
- [ "5", "7-Dimethoxycoumarin" ]
- 5
- Citroptene
- Limetin
- 5,7-Dimethoxy-2-benzopyrone
- 5,7-dimethoxy-coumarin
- 5, 7-Dimethoxycoumarin
- JWE1QQ247N
- MLS002703744
- NSC102793
- Coumarin,7-dimethoxy-
- 5,7-Dimethoxy
- NS00031817
- KBio3_002236
- EINECS 207-646-4
- 5-18-03-00199 (Beilstein Handbook Reference)
- AC-20780
- AI3-36094
- HMS2268I06
- CS-W015331
- A827593
- 5,7-Dimethoxy-2H-1-benzopyran-2-one
- CHEMBL481049
- 1ST164126
- EN300-9540141
- doi:10.14272/NXJCRELRQHZBQA-UHFFFAOYSA-N.1
- NCGC00094841-03
- NXJCRELRQHZBQA-UHFFFAOYSA-
- NCGC00094841-02
- AC-34193
- AMY10289
- KBioGR_001222
- MFCD00006870
- DTXCID9021421
- NXJCRELRQHZBQA-UHFFFAOYSA-N
- Spectrum_000243
- 2H-1-Benzopyran-2-one,7-dimethoxy-
- AQ-358/43417403
- LIMETTIN [MI]
- KBio2_005859
- AKOS015915990
- CCRIS 3595
- SR-05000002446-1
- Citropten, analytical standard
- 5,7-Dimethoxycoumarin, 98%
- DIMETHOXYCOUMARIN, 5,7-
- NSC 102793
- NCGC00178344-01
- KBioSS_000723
- NSC217987
- CAS-487-06-9
- 5,7-Dimethoxycoumarin;Limettin
- BRD-K78612426-001-02-6
- NCGC00094841-01
- NSC-102793
- KBio2_000723
- AS-63137
- SMR000112321
- SDCCGMLS-0066597.P001
- HMS501D13
- SPBio_000707
- UNII-JWE1QQ247N
- NCGC00094841-04
- Coumarin derivative, 2a
- MLS002207304
- DivK1c_000391
- 5,7-Dimethoxy-2H-1-benzo-pyran-2-one
- 10.14272/NXJCRELRQHZBQA-UHFFFAOYSA-N.1
- InChI=1/C11H10O4/c1-13-7-5-9(14-2)8-3-4-11(12)15-10(8)6-7/h3-6H,1-2H3
- CHEBI:113528
- KBio1_000391
- SR-05000002446
- s5143
- s11976
- NCGC00254844-01
- FT-0619848
- HMS1921E18
- Spectrum2_000814
- BSPBio_003016
- BRN 0187066
- Spectrum3_001398
- HY-N7085
- NINDS_000391
- SPECTRUM1500707
- BDBM93217
- KBio2_003291
- 487-06-9
- IDI1_000391
- DTXSID1041421
- Spectrum5_001348
- BRD-K78612426-001-05-9
- MLS002472928
- Spectrum4_000781
- Tox21_300942
- SCHEMBL516577
- NSC-217987
- 5,7-dimethoxychromen-2-one;Citropten
- Q3599218
- CCG-40277
- Citropen
- MLSMR
- DB-051575
- STL193281
- +Expand
- MDL： MFCD00006870
- InChIKey： NXJCRELRQHZBQA-UHFFFAOYSA-N
- Inchi： 1S/C11H10O4/c1-13-7-5-9(14-2)8-3-4-11(12)15-10(8)6-7/h3-6H,1-2H3
- SMILES： O1C(C([H])=C([H])C2C(=C([H])C(=C([H])C1=2)OC([H])([H])[H])OC([H])([H])[H])=O
- BRN： 0187066

Computed Properties

Exact Mass: 206.05800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 206.05790880 g/mol
Heavy Atom Count: 15
Complexity: 274
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 44.8
Molecular Weight: 206.19

Experimental Properties

LogP: 1.81020
PSA: 48.67000
Merck: 14,5492
Refractive Index: 1.4570 (estimate)
Boiling Point: 388.1°C at 760 mmHg
Melting Point: 146-149 °C (lit.)
Flash Point: 176.3 °C
Solubility: 1510 mg/L @ 25 °C (est)
Color/Form: Powder
Solubility: Not determined
Density: 1.2607 (rough estimate)

Citropten Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I99L-1mg	2H-1-Benzopyran-2-one, 5,7-dimethoxy-	487-06-9	95%	1mg	$4.00	2024-05-01
A2B Chem LLC	AI51017-1mg	2H-1-Benzopyran-2-one, 5,7-dimethoxy-	487-06-9	95%	1mg	$4.00	2024-04-19
abcr	AB133852-250 mg	5,7-Dimethoxycoumarin, 98%; .	487-06-9	98%	250 mg	€64.00	2023-07-20
Ambeed	A520613-1mg	5,7-Dimethoxy-2H-chromen-2-one	487-06-9	95%	1mg	$5.0	2024-07-19
Apollo Scientific	OR345352-250mg	5,7-Dimethoxycoumarin	487-06-9	97%	250mg	£51.00	2024-05-24
Chemenu	CM280273-250mg	Citropten	487-06-9	95%+	250mg	$241	2022-09-01
ChemFaces	CFN97963-20mg	Citropten	487-06-9	>=98%	20mg	$60	2023-09-19
Enamine	EN300-9540141-0.05g	5,7-Dimethoxycoumarin	487-06-9	95%	0.05g	$19.0	2024-05-20
eNovation Chemicals LLC	Y1013372-50mg	2H-1-Benzopyran-2-one, 5,7-dimethoxy-	487-06-9	95+%	50mg	$215	2022-09-07
MedChemExpress	HY-N7085-25mg	Citropten	487-06-9	99.10%	25mg	￥680	2023-08-31

Citropten Suppliers

Wuhan ChemNorm Biotech Co.,Ltd.

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(CAS:487-06-9)Citraptene

Order Number:TBW00819

Stock Status:in Stock

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Purity:>98%

Pricing Information Last Updated:Tuesday, 21 January 2025 17:59

Price($):price inquiry

Citropten Related Literature

1. Synthesis of neoflavones by Suzuki arylation of 4-substituted coumarins

Gerard M. Boland,Dervilla M. X. Donnelly,Jean-Pierre Finet,Martin D. Rea J. Chem. Soc. Perkin Trans. 1 1996 2591
2. Valorisation of phenols to coumarins through one-pot palladium-catalysed double C–H functionalizations

Giulia Brufani,Federica Valentini,Flavio Sabatelli,Benedetta Di Erasmo,Anastasiia M. Afanasenko,Chao-Jun Li,Luigi Vaccaro Green Chem. 2022 24 9094
3. Isolation of bergapten and limettin from bergamot oil

Vincent B. Croud,John R. Michaelis,Arnold G. Pindar Analyst 1983 108 1532
4. Phototoxicity of traditional chinese medicine (TCM)

Xiaoqi Li,Rui An,Kun Liang,Xinhong Wang,Lisha You Toxicol. Res. 2018 7 1012
5. 407. Hydroxy-carbonyl compounds. Part XII. 5 : 7-Dihydroxycoumarin.

Reginald G. Heyes,Alexander Robertson J. Chem. Soc. 1936 1831
6. 140. The constituents of expressed West Indian lime oil

A. G. Caldwell,E. R. H. Jones J. Chem. Soc. 1945 540
7. 438. Experiments on the synthesis of rotenone and its derivatives. Part XVI. The synthesis of abutic acid and its analogues

G. W. Holton,G. Parker,Alexander Robertson J. Chem. Soc. 1949 2049
8. The absolute stereochemistries of (+)-toddalolactone and its related chiral coumarins from Toddalia asiatica(L.) Lam. (T. aculeata Pers.) and their optical purities

Hisashi Ishii,Jun-Ichi Kobayashi,Eri Sakurada (nee Kawanabe),Tsutomu Ishikawa J. Chem. Soc. Perkin Trans. 1 1992 1681
9. Comparison and recent progress of molecular imprinting technology and dummy template molecular imprinting technology

Ru-Nan Chen,Shu-He Kang,Jia Li,Li-Na Lu,Xing-Ping Luo,Lan Wu Anal. Methods 2021 13 4538
10. Synthesis of the Mammea coumarins. Part 2. Experiments in the mammea E series and synthesis of mammea E/AC

Leslie Crombie,Raymond C. F. Jones,Christopher J. Palmer J. Chem. Soc. Perkin Trans. 1 1987 333

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